Cas no 312605-32-6 (4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• CAS No: 312605-32-6
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 6341832
• PubChem ID: 3433614
• Update Time: 2025-11-02

4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• F0018-0200
• 312605-32-6
• AKOS024574221
• N-(6-acetamidobenzo[d]thiazol-2-yl)-4-acetylbenzamide
• N-(6-acetamido-1,3-benzothiazol-2-yl)-4-acetylbenzamide

• Inchi： 1S/C18H15N3O3S/c1-10(22)12-3-5-13(6-4-12)17(24)21-18-20-15-8-7-14(19-11(2)23)9-16(15)25-18/h3-9H,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： ZFLMXVWPLCMGHX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C(C)=O)=CC=2)=O)=NC2C=CC(=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312605-32-6)

4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312605-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and acetamido functional groups, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide includes a benzothiazole core linked to an acetylbenzamide moiety. This combination enhances its binding affinity to certain proteins and enzymes, making it valuable in the design of enzyme inhibitors and receptor modulators. Recent studies have explored its role in anti-inflammatory and anticancer research, aligning with current trends in precision medicine and targeted therapies.

In the context of drug discovery, 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide is often discussed alongside small molecule inhibitors and kinase targeting. These keywords reflect the growing demand for compounds that can selectively inhibit disease-related pathways without causing significant side effects. The compound's bioavailability and metabolic stability are also critical factors under investigation, as they determine its potential for clinical use.

From a synthetic chemistry perspective, the preparation of 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions, including amide coupling and acetylation. Researchers often optimize these processes to improve yield and purity, addressing common challenges in heterocyclic chemistry. The compound's solubility and crystallinity are additional areas of focus, as they influence its formulation and delivery in therapeutic applications.

The commercial availability of 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312605-32-6) has expanded in recent years, driven by its relevance in high-throughput screening and medicinal chemistry. Suppliers often highlight its use in structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. This aligns with the increasing interest in AI-driven drug design, where computational tools predict the efficacy of novel compounds before synthesis.

Environmental and safety considerations for 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide are also noteworthy. While it is not classified as a hazardous substance, proper handling and storage are recommended to maintain its stability. Researchers emphasize the importance of green chemistry principles in its synthesis, reducing waste and energy consumption—a topic of high relevance in sustainable scientific practices.

In summary, 4-acetyl-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312605-32-6) represents a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for targeted therapies and personalized medicine grows, this compound is likely to remain a key subject of investigation in the years to come.